Cas no 151-67-7 (2-bromo-2-chloro-1,1,1-trifluoroethane)

• Product Name: 2-bromo-2-chloro-1,1,1-trifluoroethane
• CAS No: 151-67-7
• MF: C₂HBrClF₃
• MW: 197.381549596786
• MDL: MFCD00009602
• CID: 82064
• PubChem ID: 3562
• Update Time: 2025-05-24

2-bromo-2-chloro-1,1,1-trifluoroethane Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-chloro-1,1,1-trifluoroethane
• 1,1,1-trifluoro-2,2-chlorobromoethane
• 1,1,1-trifluoro-2-bromo-2-chloroethane
• 1,1,1-Trifluoro-2-chloro-2-bromoethane
• 1-Bromo-1-chloro-2,2,2-trifluoroethane
• 2,2,2-trifluoro-1-chloro-1-bromoethane
• 2-Bromo-2-Chloro-1,1,1-Trifluoro-ethane
• Anestan
• bromochlorotrifluoroethane
• chalothane
• FC-123B1
• fluktan
• fluorotane
• Fluothane
• freon 123b1
• Halan
• halotan
• Halothane
• HALOTHANE (2-BROMO-2-CHLORO-1,1,1-TRIFLUOROETHANE)
• halsan
• narcotan
• narkotan
• rhodialothan
• 2-Bromo-2-chloro-1,1,1-trifluoroethaneneat
• 1,1,1-trifluoro-chlorobromoethane
• Ftorotan
• Narcotane
• Phthorothanum
• R123B1
• alotano
• fluotane
• Halotano
• Halothane (JP17/USP/INN)
• NSC760138
• HALOTHANE [EP MONOGRAPH]
• 2-Bromo-2-chloro-1,1,1-trifluoroethane, >=99%
• Z1201617125
• (+/-)-2-BROMO-2-CHLORO-1,1,1-TRIFLUOROETHANE
• Tox21_111033_1
• CCRIS 6244
• HALOTHANE [WHO-DD]
• EN300-90288
• H11280
• HSDB 6753
• N01AB01
• 2,2,2-trifluoro-1-bromo-1-chloroethane
• Halothanum [INN-Latin]
• Ethane,1,1-trifluoro-
• InChI=1/C2HBrClF3/c3-1(4)2(5,6)7/h1H
• D00542
• NSC-143490
• UNII-UQT9G45D1P
• Halothan
• CS-4523
• Fluothane (TN)
• BRN 1736947
• EINECS 205-796-5
• HALOTHANE [JAN]
• (+-)-2-Bromo-2-chloro-1,1,1-trifluoroethane
• C07515
• SR-05000001969-1
• Narcotann ne-spofa
• CF3CHClBr
• Halothanum
• WLN: GYEXFFF
• (2RS)-2-Bromo-2-chloro-1,1,1-trifluoroethane
• 1-bromo-1-chloro-2,2,2-trifluorethane
• 151-67-7
• NCGC00090868-01
• HALOTHANE [HSDB]
• Halothanum (Latin)
• CAS-151-67-7
• Halothanum (INN-Latin)
• HALOTHANE [EP IMPURITY]
• Ftorotan [Russian]
• ETHANE, 2-BROMO-2-CHLORO-1,1,1-TRIFLUORO-,(+/-)-
• Ethane, 2-bromo-2-chloro-1,1,1-trifluoro-
• BDBM50112212
• DTXCID605371
• HALOTHANE (MART.)
• CHEBI:5615
• Fluothane, Halothane, USP
• Pharmakon1600-01505434
• Q32921
• HMS3885H08
• (.+/-.))-Halothane
• HALOTHANE (USP MONOGRAPH)
• Halotano (INN-Spanish)
• FT-0626853
• Tox21_111033
• HALOTHANE (EP MONOGRAPH)
• 2-Bromo-2-chloro-1,1-trifluoroethane
• s4570
• J-008834
• DTXSID4025371
• Bromchlortrifluoraethanum
• Ethane, 1-bromo-1-chloro-2,2,2-trifluoro-
• Halotano [INN-Spanish]
• Epitope ID:150925
• GTPL2401
• Halothane, United States Pharmacopeia (USP) Reference Standard
• Ethane, bromochlorotrifluoro-
• NCGC00090868-05
• NSC-760138
• HALOTHANE [INN]
• HALOTHANE [WHO-IP]
• R 123B1
• Narcotann NE-spofa [Russian]
• NSC 143490
• 2-Bromo-2-chloro-1,1,1-trifluoroethane, >=99.0% (GC)
• Tox21_200850
• HALOTHANE [MI]
• NCGC00090868-02
• NS00009038
• HALOTHANE [ORANGE BOOK]
• AKOS006227959
• 2-Bromo-2-chloro-1 pound not1 pound not1-trifluoroethane
• UQT9G45D1P
• MFCD00009602
• 1,1-Trifluoro-2-chloro-2-bromoethane
• Alotano [DCIT]
• HALOTHANE [GREEN BOOK]
• HY-B1010
• HMS2094K17
• HALOTHANE (EP IMPURITY)
• NCGC00258404-01
• NCGC00090868-03
• NSC143490
• HALOTHANE [VANDF]
• NCGC00090868-06
• Halothane [USP:INN:BAN:JAN]
• SCHEMBL25588
• AB01563314_01
• 2,2-Trifluoro-1-chloro-1-bromoethane
• Ethane, 2-bromo-2-chloro-1,1,1-trifluoro-, (+-)-
• BCQZXOMGPXTTIC-UHFFFAOYSA-
• HALOTHANUM [WHO-IP LATIN]
• HALOTHANE [USP MONOGRAPH]
• SBI-0206928.P001
• DB01159
• Ftuorotan
• Halon 2311
• CCG-213438
• HALOTHANE [MART.]
• 2-Brom-2-chlor-1,1,1-trifluorethan
• CHEMBL931
• SR-05000001969
• 1,1-Trifluoro-2-bromo-2-chloroethane
• Halothane [Anaesthetics, volatile]
• Halothane (USP:INN:BAN:JAN)
• TS-07651
• DB-043111
• Halothane (JP18/USP/INN)
• 51230-18-3
• BRD-A20550616-001-02-9

• MDL： MFCD00009602
• Inchi： 1S/C2HBrClF3/c3-1(4)2(5,6)7/h1H
• InChI Key： BCQZXOMGPXTTIC-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)F)Cl
• BRN： 1736947

Computed Properties

• Exact Mass: 195.89000
• Monoisotopic Mass: 195.890225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 60.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless, transparent, easily flowing volatile liquid
• Density: 1.872 g/mL at 25 °C(lit.)
• Melting Point: -115.75°C
• Boiling Point: 50.2 °C(lit.)
• Flash Point: 49-50°C
• Refractive Index: n20/D 1.369(lit.)
• Water Partition Coefficient: Soluble in water (8 mg/ml).
• PSA: 0.00000
• LogP: 2.50850
• Merck: 14,4603
• Sensitiveness: Light Sensitive
• Vapor Pressure: 4.5 psi ( 20 °C)
• Solubility: It is miscible with organic solvents and slightly soluble in water

2-bromo-2-chloro-1,1,1-trifluoroethane Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 61-37/38-41-40-20
• Safety Instruction： S53-S23-S26-S36/37-S45-S36
• FLUKA BRAND F CODES：8-19
• RTECS：KH6550000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R36
• Storage Condition：2-8°C

Additional information on 2-bromo-2-chloro-1,1,1-trifluoroethane

2-Bromo-2-Chloro-1,1,1-Trifluoroethane (CAS No. 151-67-7): An Overview of Its Properties, Applications, and Recent Research

2-Bromo-2-Chloro-1,1,1-trifluoroethane (CAS No. 151-67-7) is a versatile organic compound with a unique combination of halogenated functionalities. This compound has garnered significant attention in various scientific and industrial applications due to its distinctive chemical properties and potential uses. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent research developments surrounding 2-bromo-2-chloro-1,1,1-trifluoroethane.

Chemical Structure and Physical Properties

2-Bromo-2-chloro-1,1,1-trifluoroethane is a halogenated alkane with the molecular formula C₂H₂BrClF₃. The presence of bromine, chlorine, and fluorine atoms imparts unique chemical and physical characteristics to this compound. It is a colorless liquid at room temperature with a boiling point of approximately 49°C. The compound exhibits low solubility in water but is highly soluble in organic solvents such as ethanol and acetone.

The molecular weight of 2-bromo-2-chloro-1,1,1-trifluoroethane is 203.4 g/mol. Its density is around 1.8 g/cm³ at 20°C. The compound has a relatively high refractive index and dielectric constant, making it suitable for various applications in the chemical and pharmaceutical industries.

Synthesis Methods

The synthesis of 2-bromo-2-chloro-1,1,1-trifluoroethane can be achieved through several routes. One common method involves the reaction of 1,1,1-trifluoroacetone with bromine and chlorine under controlled conditions. Another approach involves the halogenation of 1,1-dichloro-2-fluoroethane followed by further fluorination to achieve the desired product.

A recent study published in the Journal of Organic Chemistry (JOC) explored an efficient one-pot synthesis method for 2-bromo-2-chloro-1,1,1-trifluoroethane. The researchers utilized a combination of metal catalysts and environmentally friendly solvents to improve the yield and reduce by-products. This method not only enhances the efficiency of the synthesis process but also aligns with green chemistry principles.

Applications in Chemical and Pharmaceutical Industries

2-Bromo-2-chloro-1,1,1-trifluoroethane finds extensive use in the chemical and pharmaceutical industries due to its unique properties. In the chemical industry, it serves as an intermediate in the synthesis of various organic compounds and polymers. Its reactivity with different functional groups makes it a valuable building block for complex molecule synthesis.

In the pharmaceutical sector, 2-bromo-2-chloro-1,1,1-trifluoroethane is used as a starting material for the production of certain drugs and drug intermediates. Its halogenated structure provides opportunities for targeted modifications that can enhance drug efficacy and selectivity. For instance, recent research has shown that derivatives of 2-bromo-2-chloro-1,1,1-trifluoroethane exhibit promising antiviral properties against certain RNA viruses.

Toxicology and Environmental Impact

The toxicological profile of 2-bromo-2-chloro-1,1,1-trifluoroethane has been extensively studied to ensure its safe use in various applications. While it is generally considered stable under normal conditions, exposure to high concentrations can pose health risks such as respiratory irritation and skin sensitization. Therefore, appropriate safety measures should be taken when handling this compound.

In terms of environmental impact, recent studies have focused on the biodegradability and persistence of halogenated compounds like 2-bromo-2-chloro-1,1,1-trifluoroethane. Research published in Environmental Science & Technology (ES&T) has shown that under certain conditions, microorganisms can degrade these compounds effectively. However, further studies are needed to fully understand their long-term environmental fate.

Recent Research Developments

The ongoing research on 2-bromo-2-chloro-1,1,1-trifluoroethane continues to uncover new applications and insights into its behavior. A notable study published in Angewandte Chemie explored the use of this compound as a precursor for novel fluorinated materials with enhanced thermal stability and mechanical strength. These materials have potential applications in advanced electronics and aerospace industries.

Anther area of interest is the use of 2-bromo-2-chloro-1,1,1-trifluoroethane-based derivatives in drug delivery systems. Researchers at a leading pharmaceutical company have developed a novel prodrug strategy that utilizes these derivatives to improve drug solubility and bioavailability. Preliminary clinical trials have shown promising results in enhancing therapeutic outcomes for patients with chronic diseases.

Conclusion

2-Bromo-2-chloro-1,1,1-trifluoroethane (CAS No. 151-67-7) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical industries. Its unique combination of halogenated functionalities makes it an invaluable intermediate for synthesizing complex molecules and developing innovative materials. Ongoing research continues to expand our understanding of its properties and potential uses.